89-31-6

(-)-Salsoline

In Stock

• CAS RN:
• 89-31-6

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-7-9-6-11(14-2)10(13)5-8(9)3-4-12-7/h5-7,12-13H,3-4H2,1-2H3/t7-/m0/s1

• InChIKey:
• YTPRLBGPGZHUPD-ZETCQYMHSA-N

• It is an antihypertensive agent. Isoquinoline Alkaloid Synthetic. Originally extracted from Salsola collina, S. richteri
  (-)-Salsoline, also known as salsoline or D-salosine, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives (-)-Salsoline exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa).
  (-)-Salsoline is a member of isoquinolines.
  

3-(Benzylamino)-5,5-dimethylcyclohex-2-en-1-one

In Stock

• CAS RN:
• 889-31-6

• Formula:
• C15H19NO

• InChI:
• InChI=1S/C15H19NO/c1-15(2)9-13(8-14(17)10-15)16-11-12-6-4-3-5-7-12/h3-8,16H,9-11H2,1-2H3

• InChIKey:
• CCAHMSNAFCNUPX-UHFFFAOYSA-N

• 3-(Benzylamino)-5,5-dimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.

Arsabenzene

• CAS RN:
• 289-31-6

• Formula:
• C5H5As

• InChI:
• InChI=1S/C5H5As/c1-2-4-6-5-3-1/h1-5H

• InChIKey:
• XRFXFAVKXJREHL-UHFFFAOYSA-N

• Arsabenzene, also known as Arsabenzene, is a useful research compound. Its molecular formula is C5H5As and its molecular weight is 140.01 g/mol. The purity is usually 95%.

3-Oxoadipic acid

Usually In Stock

• CAS RN:
• 689-31-6

• Formula:
• C6H8O5

• InChI:
• InChI=1S/C6H8O5/c7-4(3-6(10)11)1-2-5(8)9/h1-3H2,(H,8,9)(H,10,11)

• InChIKey:
• RTGHRDFWYQHVFW-UHFFFAOYSA-N

• 3-oxoadipic acid is an oxo dicarboxylic acid consisting of adipic acid having a single oxo group at the 3-position. It has a role as a bacterial xenobiotic metabolite and a human metabolite. It derives from an adipic acid. It is a conjugate acid of a 3-oxoadipate(2-).
  3-oxo-Adipic acid, also known as 3-keto-adipate or beta-ketoadipic acid, belongs to the class of organic compounds known as medium-chain keto acids and derivatives. These are keto acids with a 6 to 12 carbon atoms long side chain. 3-oxo-Adipic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 3-oxo-adipic acid is primarily located in the cytoplasm. 3-oxo-Adipic acid participates in a number of enzymatic reactions. In particular, 3-oxo-adipic acid can be biosynthesized from adipic acid. 3-oxo-Adipic acid can also be converted into 3-oxoadipyl-CoA.

2-Bromo-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane

Usually In Stock

• CAS RN:
• 5089-31-6

• Formula:
• C9H27BrSi4

• InChI:
• InChI=1S/C9H27BrSi4/c1-11(2,3)14(10,12(4,5)6)13(7,8)9/h1-9H3

• InChIKey:
• LXFOZSXUYPBXNV-UHFFFAOYSA-N

• 2-Bromo-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane is a useful research compound. Its molecular formula is C9H27BrSi4 and its molecular weight is 327.55 g/mol. The purity is usually 95%.

Fmoc-Pro-OH

In Stock

• CAS RN:
• 71989-31-6

• Formula:
• C20H19NO4

• InChI:
• InChI=1S/C20H19NO4/c22-19(23)18-10-5-11-21(18)20(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,22,23)

• InChIKey:
• ZPGDWQNBZYOZTI-SFHVURJKSA-N

• Fmoc-Pro-OH, also known as Fmoc-Pro-OH, is a useful research compound. Its molecular formula is C20H19NO4 and its molecular weight is 337.4 g/mol. The purity is usually 95%.

3-Bromo-2-methyl-2-propen-1-OL

In Stock

• CAS RN:
• 89089-31-6

• Formula:
• C₄H₇BrO

• InChI:
• InChI=1S/C4H7BrO/c1-4(2-5)3-6/h2,6H,3H2,1H3/b4-2+

• InChIKey:
• VFZCSFMDONRPQB-DUXPYHPUSA-N

• 3-Bromo-2-methyl-2-propen-1-OL, also known as 3-Bromo-2-methyl-2-propen-1-OL, is a useful research compound. Its molecular formula is C₄H₇BrO and its molecular weight is 151 g/mol. The purity is usually 95%.

N-(3,4-difluorophenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851989-31-6

• Formula:
• C16H12F2N2O3

• InChI:
• InChI=1S/C16H12F2N2O3/c17-11-6-5-10(9-12(11)18)19-15(21)7-8-20-13-3-1-2-4-14(13)23-16(20)22/h1-6,9H,7-8H2,(H,19,21)

• InChIKey:
• BYEXWYHWFNGOKW-UHFFFAOYSA-N

• N-(3,4-difluorophenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C16H12F2N2O3 and its molecular weight is 318.28. The purity is usually 95%.

4-(2-chloro-4-fluorobenzyl)-2-(3,4-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-31-6

• Formula:
• C22H18ClFN2O3S

• InChI:
• InChI=1S/C22H18ClFN2O3S/c1-14-7-10-18(11-15(14)2)26-22(27)25(13-16-8-9-17(24)12-19(16)23)20-5-3-4-6-21(20)30(26,28)29/h3-12H,13H2,1-2H3

• InChIKey:
• WSYVKBHROPTRON-UHFFFAOYSA-N

• 4-(2-chloro-4-fluorobenzyl)-2-(3,4-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H18ClFN2O3S and its molecular weight is 444.91. The purity is usually 95%.

2,4-Difluoro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898789-31-6

• Formula:
• C19H20F2N2O

• InChI:
• InChI=1S/C19H20F2N2O/c1-22-7-9-23(10-8-22)13-14-3-2-4-15(11-14)19(24)17-6-5-16(20)12-18(17)21/h2-6,11-12H,7-10,13H2,1H3

• InChIKey:
• KKSJUHFRCZUQCV-UHFFFAOYSA-N

• 2,4-Difluoro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20F2N2O and its molecular weight is 330.4 g/mol. The purity is usually 95%.

5-[(3,5-Ditert-butyl-4-hydroxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one

• CAS RN:
• 107889-31-6

• Formula:
• C19H27NO2S

• InChI:
• InChI=1S/C19H27NO2S/c1-18(2,3)13-8-12(9-14(16(13)21)19(4,5)6)10-15-17(22)20(7)11-23-15/h8-10,21H,11H2,1-7H3

• InChIKey:
• IXCMEASJCGKKQS-GDNBJRDFSA-N

• LY 25648 is a leukotriene B4 antagonist.

1-(2-Amino-1-(4-methoxyphenyl)ethyl)cyclohexanol hydrochloride

Usually In Stock

• CAS RN:
• 149289-31-6

• Formula:
• C15H24ClNO2

• InChI:
• InChI=1S/C15H23NO2.ClH/c1-18-13-7-5-12(6-8-13)14(11-16)15(17)9-3-2-4-10-15;/h5-8,14,17H,2-4,9-11,16H2,1H3;1H

• InChIKey:
• NTKXIDDUCSFBBF-UHFFFAOYSA-N

• 1-(2-Amino-1-(4-methoxyphenyl)ethyl)cyclohexanol hydrochloride is a useful research compound. Its molecular formula is C15H24ClNO2 and its molecular weight is 285.81 g/mol. The purity is usually 95%.

N-(4-carbamoylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014089-31-6

• Formula:
• C15H18N4O3

• InChI:
• InChI=1S/C15H18N4O3/c1-3-19-9-12(15(18-19)22-4-2)14(21)17-11-7-5-10(6-8-11)13(16)20/h5-9H,3-4H2,1-2H3,(H2,16,20)(H,17,21)

• InChIKey:
• KLMCERQADLZTAZ-UHFFFAOYSA-N

• N-(4-carbamoylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H18N4O3 and its molecular weight is 302.334. The purity is usually 95%.

3-(5-Chloro-2-nitrophenoxy)pyrrolidine

Usually In Stock

• CAS RN:
• 1250289-31-6

• Formula:
• C10H11ClN2O3

• InChI:
• InChI=1S/C10H11ClN2O3/c11-7-1-2-9(13(14)15)10(5-7)16-8-3-4-12-6-8/h1-2,5,8,12H,3-4,6H2

• InChIKey:
• DAQYLCIXOMNAOO-UHFFFAOYSA-N

• 3-(5-Chloro-2-nitrophenoxy)pyrrolidine is a useful research compound. Its molecular formula is C10H11ClN2O3 and its molecular weight is 242.66 g/mol. The purity is usually 95%.

tert-Butyl 3-(hydroxymethyl)-2-isopropyl-4,5-dihydro-2H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate

In Stock

• CAS RN:
• 1823389-31-6

• Formula:
• C15H25N3O3

• InChI:
• InChI=1S/C15H25N3O3/c1-10(2)18-13(9-19)11-6-7-17(8-12(11)16-18)14(20)21-15(3,4)5/h10,19H,6-9H2,1-5H3

• InChIKey:
• RKQVDUMYJJNHBF-UHFFFAOYSA-N

• Tert-Butyl 3-(hydroxymethyl)-2-isopropyl-4,5-dihydro-2H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C15H25N3O3 and its molecular weight is 295.383. The purity is usually 95%.

N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361889-31-6

• Formula:
• C18H22N2O4

• InChI:
• InChI=1S/C18H22N2O4/c1-2-17(21)20-8-6-13(7-9-20)18(22)19-14-4-5-15-16(12-14)24-11-3-10-23-15/h2,4-5,12-13H,1,3,6-11H2,(H,19,22)

• InChIKey:
• FOXRISMOUQWUOE-UHFFFAOYSA-N

• N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H22N2O4 and its molecular weight is 330.384. The purity is usually 95%.

5-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidine-1-carbonyl]-4-methoxy-1-methylpyridin-2-one

Usually In Stock

• CAS RN:
• 2379989-31-6

• Formula:
• C18H21BrN4O4

• InChI:
• InChI=1S/C18H21BrN4O4/c1-22-10-14(15(26-2)6-16(22)24)17(25)23-5-3-4-12(9-23)11-27-18-20-7-13(19)8-21-18/h6-8,10,12H,3-5,9,11H2,1-2H3

• InChIKey:
• PJLPPUPVSVFFNC-UHFFFAOYSA-N

• 5-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidine-1-carbonyl]-4-methoxy-1-methylpyridin-2-one is a useful research compound. Its molecular formula is C18H21BrN4O4 and its molecular weight is 437.294. The purity is usually 95%.

GSK1370319A

• CAS RN:
• 1001389-31-6

• Formula:
• C13H14Cl2N2O2

• InChI:
• InChI=1S/C13H14Cl2N2O2/c1-17-11(4-5-12(17)18)13(19)16-7-8-2-3-9(14)6-10(8)15/h2-3,6,11H,4-5,7H2,1H3,(H,16,19)/t11-/m0/s1

• InChIKey:
• YMNOJCVLDDTECB-NSHDSACASA-N

• GSK1370319A is a potent P2X7 antagonist (IC50 = 3.2 nM). GSK1370319A inhibits ATP-induced increase in IL-1β release and caspase 1 activation in lipopolysaccharide (LPS)-primed mixed glia by blocking assembly of the inflammasome in a pannexin 1-dependent manner. GSK1370319A also inhibits ATP-induced subregion-specific neuronal loss in hippocampal organotypic slice cultures, which is dependent on its ability to prevent inflammasome assembly in glia. Significantly, GSK1370319A attenuates age-related deficits in long-term potentiation (LTP) and inhibits the accompanying age-related caspase 1 activity. We conclude that inhibiting P2X(7) receptor-activated NLRP3 inflammasome formation and the consequent IL-1β release from glia preserve neuronal viability and synaptic activity.

3-(Benzylamino)-5,5-dimethylcyclohex-3-en-1-one

• CAS RN:
• 587852-26-4; 889-31-6

• Formula:
• C15H19NO

• InChI:
• InChI=1S/C15H19NO/c1-15(2)9-13(8-14(17)10-15)16-11-12-6-4-3-5-7-12/h3-7,9,16H,8,10-11H2,1-2H3

• InChIKey:
• FAYXWGWHGCLUAC-UHFFFAOYSA-N

• 3-(Benzylamino)-5,5-dimethylcyclohex-3-en-1-one is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.323. The purity is usually 95%.